4-chloro-5-phenyl-7-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidine
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Overview
Description
“4-chloro-5-phenyl-7-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidine” is a complex organic compound. It is a derivative of pyrimidine, a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions . Pyrimidines and their derivatives have been described with a wide range of biological potential .
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves the use of organolithium reagents . The reaction mixture is quenched with 1.5 molar equivalent of water to produce the dihydropyrimidine . The dihydro adduct, without isolation, is treated with 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) in anhydrous tetrahydrofuran (THF) to form the final product .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using spectral techniques including IR, 1 H-NMR, MS, and 13 C-NMR . The detailed syntheses and spectroscopic data of the synthesized compounds are often reported .Chemical Reactions Analysis
The chemical reactions involving “this compound” are typically nucleophilic aromatic substitution reactions . The reactivity of the C-4 position of the halopyrimidines is generally found to be strongly preferred over C-2 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various techniques. For instance, the yield, melting point, and IR spectrum of a similar compound were reported .Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been used in the synthesis of various derivatives of pyrrolo[2,3-d]pyrimidines. For instance, it has been involved in reactions leading to the formation of new ring systems, such as 5-amino derivatives and various alkylation products (Kim & Santilli, 1971), (Kim & Santilli, 1969).
- It is also a key component in the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which are used in various rearrangements and as precursors for triazolo derivatives (Basyouni, Hosni, & El-Bayouki, 1997).
Structural and Crystallographic Studies
- The structure of 4-chloro-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine was determined, highlighting its potential for forming a three-dimensional network stabilized by intermolecular hydrogen bonds (Seela, Peng, Eickmeier, & Reuter, 2006).
- The title compound has been synthesized and analyzed through X-ray crystallography, revealing its structural parameters and potential applications in various fields such as pharmacology and nonlinear optics (Shah, Jotani, & Jasinski, 2010).
Potential in Medicinal Chemistry
- Various derivatives of 4-chloro-5-phenyl-7-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidine have been synthesized and tested for antiproliferative and antiviral activities, showing potential applications in medical research (Pudlo, Nassiri, Kern, Wotring, Drach, & Townsend, 1990).
- The compound has been used in the study of cAMP-phosphodiesterase inhibitors, where its derivatives showed significant inhibition of phosphodiesterase activity (Klumpp, Frey, Kleefeld, Sauer, & Eger, 1989).
Miscellaneous Applications
- It has been utilized in the synthesis of nucleoside analogues, contributing to the development of novel pharmaceutical compounds (Hinshaw, Gerster, Robins, & Townsend, 1969).
- The compound has also been involved in the synthesis of various other derivatives, demonstrating its versatility and importance in organic synthesis (Williams & Brown, 1995).
Future Directions
The future directions for “4-chloro-5-phenyl-7-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidine” could involve further exploration of its biological activities. For instance, some pyrimidine derivatives have shown promising neuroprotective and anti-inflammatory properties . Therefore, these compounds can potentially be developed as therapeutic agents for various diseases .
Mechanism of Action
Target of Action
Similar pyrrolopyrimidine derivatives have been reported to exhibit neuroprotective and anti-inflammatory properties . They have shown promising interactions with active residues of ATF4 and NF-kB proteins .
Mode of Action
The compound’s mode of action is likely through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . It has shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Biochemical Pathways
The compound affects the ER stress pathway and the NF-kB inflammatory pathway . The inhibition of these pathways results in reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .
Pharmacokinetics
The degree of lipophilicity of similar compounds, which reflects their affinity for a lipid environment, allows them to diffuse easily into cells .
Result of Action
The compound exhibits promising neuroprotective activity by reducing the expression of the ER chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells . This suggests that the compound may have potential therapeutic applications in neurodegenerative diseases.
Properties
IUPAC Name |
4-chloro-7-(4-methylphenyl)-5-phenylpyrrolo[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3/c1-13-7-9-15(10-8-13)23-11-16(14-5-3-2-4-6-14)17-18(20)21-12-22-19(17)23/h2-12H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXFXRKMVZRLEBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(C3=C2N=CN=C3Cl)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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